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Abstract

Formylurea (N-carbamoylformamide), a derivative of urea, is a molecule of significant interest
in organic synthesis and biochemical studies. This technical guide provides a comprehensive
overview of its chemical structure, physicochemical properties, synthesis, and reactivity.
Detailed experimental protocols for its synthesis and potential analytical detection methods are
presented. Furthermore, its known biological interactions are discussed, offering insights for
researchers in drug discovery and metabolic studies. All quantitative data is summarized in
structured tables, and key chemical transformations are illustrated with diagrams to facilitate
understanding.

Chemical Structure and Identification

Formylurea is characterized by the presence of a formyl group attached to one of the nitrogen
atoms of urea. This structural feature imparts distinct chemical properties compared to its
parent compound.
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Identifier Value

IUPAC Name N-carbamoylformamide[1]

CAS Number 1190-24-5[2]

Molecular Formula C2HaN202[2]

Canonical SMILES C(=O)NC(=O)N[1]

InChl Key JOWMUPQBELRFRZ-UHFFFAOYSA-N[1][2]

Physicochemical Properties

A summary of the key physicochemical properties of formylurea is provided below. These
properties are crucial for its handling, formulation, and application in various experimental

settings.
Property Value Source
Molecular Weight 88.07 g/mol [1][2]
Melting Point 170-173 °C
Boiling Point 162.99 °C (estimate)
XLogP3-AA -0.7 [1]
pKa (predicted) 10.35+0.46

Highly soluble in polar aprotic
Solubility solvents (e.g., DMSO, DMF); [3]

sparingly soluble in hexane.[3]

Spectroscopic Data

Spectroscopic analysis is fundamental for the structural elucidation and purity assessment of
formylurea. Below are the characteristic spectral data.

'H NMR Spectroscopy
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While a detailed high-resolution spectrum with coupling constants is not readily available in
public repositories, general spectral features have been reported. The *H NMR spectrum is
expected to show distinct signals for the protons of the amino (-NHz) and formyl (-CHO)
groups.

3C NMR Spectroscopy

The 13C NMR spectrum provides information on the carbon framework of the molecule.

Infrared (IR) Spectroscopy

IR spectroscopy is a valuable tool for identifying the functional groups present in formylurea.
The spectrum is characterized by the following key absorption bands:

Wavenumber (cm~?) Assignment

~3440 N-H stretching vibration

~1680 C=0 stretching (amide I)

~1598 -NHz bending and C=0 stretching
~1450 C-N stretching

Synthesis of Formylurea

Formylurea is typically synthesized through the condensation reaction of urea and formic acid.

Reaction Scheme

Urea (NH2CONH2)
> +
Formylurea (NHz2CONHCHO) —— Water (H20)

—>
Formic Acid (HCOOH)

Click to download full resolution via product page

Caption: Synthesis of Formylurea from Urea and Formic Acid.
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Detailed Experimental Protocol

This protocol outlines the laboratory-scale synthesis of formylurea.
Materials:

e Urea

e Formic acid (99%)

e Calcium oxide (CaO) as a catalyst

» Reaction vessel equipped with a stirrer and condenser

e Heating mantle

« Evaporation apparatus

Procedure:

e Reaction Setup: In a suitable reaction vessel, combine urea and formic acid in a molar ratio
of 1:1to 1:1.5.

» Catalyst Addition: Add a catalytic amount of calcium oxide (e.g., 1-5% w/w of urea).

e Reaction Conditions: Heat the mixture to 85-95 °C with continuous stirring under
atmospheric pressure. The reaction is typically carried out for 2-3 hours.

o Work-up and Purification: After the reaction is complete, the resulting mixture is subjected to
a multi-stage evaporation process to remove water and other low-boiling impurities. This is
often performed under reduced pressure to prevent thermal degradation of the product.

« |solation: The final product, formylurea, is obtained as a solid and can be further purified by
recrystallization if necessary.

Chemical Reactivity

Formylurea undergoes several chemical reactions, primarily involving its formyl and urea
moieties.
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Hydrolysis

Under acidic or basic conditions, formylurea can be hydrolyzed back to formic acid and urea.

P
Reactants roducts
Hydrolysis { £ormic Aci
Formylurea = Formic Acid
H20 Urea

Click to download full resolution via product page

Caption: Hydrolysis of Formylurea.

Oxidation

Strong oxidizing agents can oxidize formylurea. The formyl group is oxidized to carbon
dioxide, and the urea moiety can be degraded to ammonia.

Three-Component Reaction

Formylurea can participate in a one-pot, three-component reaction with alkyl isocyanides and
dialkyl acetylenedicarboxylates to synthesize highly functionalized dihydropyrimidinones. This
reaction highlights its utility as a building block in heterocyclic synthesis.

Biological Role and Interactions

The biological significance of formylurea is an area of active research. Its structural similarity
to urea suggests potential interactions with enzymes that metabolize urea and related
compounds.

Enzymatic Reactivity

It has been demonstrated that formylurea can act as a substrate for urea carboxylase.[2]
However, it is resistant to the action of carbamoyltransferase enzymes.[2] This differential
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reactivity provides a basis for investigating its metabolic fate and potential effects on nitrogen
metabolism.

The interaction with urea carboxylase can be depicted as follows:

Formylurea Urea Carboxylase Carboxylation »-| Carboxylated Product

Click to download full resolution via product page

Caption: Enzymatic Carboxylation of Formylurea.

Analytical Methods for Detection and Quantification

The development of robust analytical methods is crucial for studying the pharmacokinetics,
metabolism, and environmental fate of formylurea. While specific, validated protocols for
formylurea are not widely published, methods used for urea can be adapted.

Potential Experimental Protocol: HPLC-UV

Principle: High-Performance Liquid Chromatography (HPLC) with UV detection can be
employed for the separation and quantification of formylurea.

Instrumentation:

e HPLC system with a UV detector
e Reversed-phase C18 column
Mobile Phase:

e Agradient of water and a polar organic solvent (e.g., methanol or acetonitrile). The exact
gradient profile would need to be optimized.

Detection:

o UV detection at a wavelength where formylurea exhibits maximum absorbance.
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Quantification:

¢ Quantification can be achieved by creating a calibration curve using standards of known
formylurea concentrations.

Conclusion

Formylurea is a versatile molecule with interesting chemical and biological properties. This
guide has provided a detailed overview of its structure, properties, synthesis, and reactivity,
along with relevant experimental considerations. The information presented herein is intended
to serve as a valuable resource for researchers and scientists working with this compound,
facilitating further exploration of its potential applications in chemistry and biology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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